Cas no 64451-89-4 (6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid)

• Product Name: 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
• CAS No: 64451-89-4
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 2792065
• PubChem ID: 1594293
• Update Time: 2025-04-21

6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(2-nitrophenyl)sulfonyl]amino}hexanoic acid
• STL306759
• AG-690/12477715
• AKOS002169029
• Hexanoic acid, 6-[[(2-nitrophenyl)sulfonyl]amino]-
• Z45511725
• 64451-89-4
• DTXSID70364560
• 6-[({2-nitrophenyl}sulfonyl)amino]hexanoic acid
• 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid

• Inchi： 1S/C12H16N2O6S/c15-12(16)8-2-1-5-9-13-21(19,20)11-7-4-3-6-10(11)14(17)18/h3-4,6-7,13H,1-2,5,8-9H2,(H,15,16)
• InChI Key： OLZMEKXMURAPSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 316.07290741Da
• Monoisotopic Mass: 316.07290741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 138Ų